Cas no 1804487-08-8 (3-Bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1804487-08-8
• MF: C₈H₃BrF₅NO
• MW: 304.011538743973
• CID: 4864580
• Update Time: 2025-06-07

3-Bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H3BrF5NO/c9-4-1-3(2-16)5(7(10)11)15-6(4)8(12,13)14/h1-2,7H
• InChI Key： KUCJBMOLAXZBMK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(C(F)F)=NC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde

Introduction to 3-Bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804487-08-8) and Its Applications in Modern Chemical Biology

3-Bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde, identified by the CAS number 1804487-08-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen-containing ring that imparts unique electronic and steric properties. The presence of multiple fluorinated substituents, including difluoromethyl and trifluoromethyl groups, as well as a bromo atom, enhances its reactivity and makes it a valuable intermediate in the synthesis of bioactive molecules.

The structural features of 3-Bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde contribute to its versatility in medicinal chemistry. The aldehyde functionality at the 5-position serves as a reactive site for further derivatization, enabling the construction of complex molecular architectures. This compound is particularly intriguing due to its potential applications in the development of novel therapeutic agents targeting various biological pathways.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their hydrogenated counterparts. The incorporation of difluoromethyl and trifluoromethyl groups into drug candidates has been extensively studied, demonstrating benefits such as increased lipophilicity and resistance to enzymatic degradation. The bromo substituent further enhances the compound's utility as a building block, facilitating cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many pharmaceuticals.

One of the most compelling aspects of 3-Bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, making them attractive targets for therapeutic intervention. The pyridine core is a common motif in kinase inhibitors due to its ability to interact favorably with the ATP-binding pocket. The fluorinated substituents not only improve the compound's binding affinity but also modulate its selectivity profile, minimizing off-target effects. Recent studies have highlighted the potential of this compound in developing inhibitors for tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

Another area where this compound has shown promise is in the development of antiviral agents. The structural complexity of 3-Bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde allows for the design of molecules that can interact with viral proteases or polymerases. Fluorinated compounds have demonstrated efficacy against viruses such as HIV and influenza by disrupting essential viral replication steps. The aldehyde group provides a handle for further functionalization, enabling the creation of prodrugs or analogs with improved pharmacological properties.

The synthesis of 3-Bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include halogenation strategies to introduce the bromo atom, protecting group chemistry to shield reactive sites during fluorination, and palladium-catalyzed cross-coupling reactions to construct the desired pyridine framework. Advances in flow chemistry have also enabled more efficient and scalable production of this compound, reducing solvent waste and improving yield.

The impact of computational chemistry on the design and optimization of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and optimizing lead structures before experimental validation. Virtual screening algorithms have accelerated the discovery process by identifying potential candidates with high binding affinity for target proteins. This interdisciplinary approach has been particularly effective in leveraging the structural features of fluorinated pyridines to develop novel therapeutics.

In conclusion, 3-Bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804487-08-8) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural attributes make it a valuable intermediate for synthesizing bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to play an increasingly important role in drug discovery and development.